Cas no 61650-95-1 (Anthracene, 9-(nitromethyl)-)

• Product Name: Anthracene, 9-(nitromethyl)-
• CAS No: 61650-95-1
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 471433
• PubChem ID: 10331714
• Update Time: 2025-04-19

Anthracene, 9-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 9-(nitromethyl)-
• 9-(nitromethyl)anthracene
• 61650-95-1
• DTXSID70438250

• Inchi： 1S/C15H11NO2/c17-16(18)10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-9H,10H2
• InChI Key： ASYHQOYTTWVITK-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C2C=CC=CC=2C=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 237.07903
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14